![molecular formula C16H25NO2S B6122875 2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine](/img/structure/B6122875.png)
2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine
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Overview
Description
2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine, also known as MMB-2201, is a synthetic cannabinoid that is structurally similar to the psychoactive ingredient in marijuana. MMB-2201 has gained popularity in the research community due to its potential therapeutic applications in treating various medical conditions.
Mechanism of Action
2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine acts on the endocannabinoid system, which is involved in regulating various physiological processes such as pain, mood, appetite, and sleep. This compound binds to the CB1 and CB2 receptors in the brain and peripheral tissues, leading to the activation of downstream signaling pathways. This results in the release of neurotransmitters such as dopamine, serotonin, and GABA, which are involved in modulating pain, anxiety, and mood.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases such as cancer, diabetes, and cardiovascular disease. This compound has also been shown to have a neuroprotective effect, which may be useful in treating neurodegenerative diseases. Additionally, this compound has been shown to have analgesic and anxiolytic properties, which may be useful in treating chronic pain and anxiety disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine is its high potency, which allows for lower doses to be used in experiments. This reduces the risk of side effects and makes it easier to control the dosage. Additionally, this compound has a long half-life, which allows for sustained effects and reduces the need for frequent dosing. However, one of the limitations of this compound is its potential for abuse and addiction, which may limit its clinical use.
Future Directions
There are several future directions for research on 2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine. One area of interest is its potential for treating neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of interest is its potential for treating chronic pain and anxiety disorders. Additionally, further research is needed to understand the long-term effects of this compound and its potential for abuse and addiction. Finally, there is a need for the development of safer and more effective synthetic cannabinoids that can be used clinically with minimal risk of side effects.
Synthesis Methods
2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine is synthesized through a multistep process that involves the reaction of 4-methoxybenzyl chloride with 3-(methylthio)propylamine. The resulting intermediate is then reacted with morpholine to produce this compound. The purity of the final product can be improved through recrystallization and chromatography techniques.
Scientific Research Applications
2-(4-methoxybenzyl)-4-[3-(methylthio)propyl]morpholine has been extensively studied for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and anxiolytic properties. This compound has also been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Parkinson's and Alzheimer's.
properties
IUPAC Name |
2-[(4-methoxyphenyl)methyl]-4-(3-methylsulfanylpropyl)morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2S/c1-18-15-6-4-14(5-7-15)12-16-13-17(9-10-19-16)8-3-11-20-2/h4-7,16H,3,8-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKNPOSBQJSLZKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2CN(CCO2)CCCSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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